![molecular formula C8H6BrFO2 B1339310 2-(3-Bromo-5-fluorophenyl)acetic acid CAS No. 202000-99-5](/img/structure/B1339310.png)
2-(3-Bromo-5-fluorophenyl)acetic acid
Overview
Description
“2-(3-Bromo-5-fluorophenyl)acetic acid” is a chemical compound with the CAS Number 202000-99-5 . It has a linear formula of C8H6BrFO2 . The compound is solid in physical form and is typically stored in a dry room at normal temperature .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code: 1S/C8H6BrFO2/c9-6-1-5(3-8(11)12)2-7(10)4-6/h1-2,4H,3H2,(H,11,12) . The molecular weight of the compound is 233.04 .
Physical And Chemical Properties Analysis
“this compound” is a solid compound . It is typically stored in a dry room at normal temperature .
Scientific Research Applications
Comparative Studies on Reactivity and Spectral Properties
The compound 2-(3-Bromo-5-fluorophenyl)acetic acid and its derivatives have been a subject of interest due to their diverse chemical properties. Srivastava et al. (2015) conducted a comprehensive DFT study on halogen-substituted phenylacetic acids, including this compound. The study revealed insights into the reactivity, acidity, and vibrational spectra of these compounds. The halogenated phenylacetic acids demonstrated unique reactivity profiles, underlined by various molecular descriptors like Fukui functions, local softness, and electrophilicity. Additionally, the study calculated and discussed the acidity and vibrational spectra of these molecules, offering valuable information for potential applications in different scientific fields (Srivastava et al., 2015).
Synthetic Routes and Derivative Studies
Goj and Haufe (2006) explored new synthetic routes to 2-Fluoro-2-phenylalkanoic acids, showcasing the versatility of these compounds in chemical synthesis. The study presented alternative pathways to access these compounds, highlighting the structural relevance and the potential of halogenated phenylacetic acids in synthetic chemistry (Goj & Haufe, 2006).
Structural and Spectral Analysis
Sapnakumari et al. (2014) synthesized a related compound, Ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, from a halogenated precursor. The study provided an in-depth structural and spectral analysis, including elemental analysis, FT-IR, TGA, DTA, and single-crystal X-ray diffraction. These insights contribute to a deeper understanding of the chemical behavior and properties of halogenated phenylacetic acid derivatives (Sapnakumari et al., 2014).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards . The hazard statements associated with the compound are H302, H315, H319, and H335 . Precautionary measures include avoiding inhalation of dust and aerosols, and avoiding contact with skin and eyes .
Mechanism of Action
Target of Action
It is known that similar compounds can interact with a variety of targets, including enzymes and receptors, to exert their effects .
Mode of Action
It is known that similar compounds can interact with their targets in a variety of ways, such as binding to active sites or allosteric sites, leading to changes in the target’s function .
Biochemical Pathways
Similar compounds have been known to affect various biochemical pathways, leading to downstream effects such as changes in cellular signaling, metabolism, and gene expression .
Pharmacokinetics
Similar compounds are known to have varying degrees of bioavailability, depending on factors such as their chemical structure, the route of administration, and the individual’s physiological state .
Result of Action
Similar compounds are known to exert a variety of effects at the molecular and cellular levels, depending on their specific targets and modes of action .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-(3-Bromo-5-fluorophenyl)acetic acid. These factors can include the pH and temperature of the environment, the presence of other compounds, and the individual’s physiological state .
properties
IUPAC Name |
2-(3-bromo-5-fluorophenyl)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO2/c9-6-1-5(3-8(11)12)2-7(10)4-6/h1-2,4H,3H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWWAJSAOIABGKW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)Br)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40572019 | |
Record name | (3-Bromo-5-fluorophenyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40572019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
202000-99-5 | |
Record name | 3-Bromo-5-fluorobenzeneacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=202000-99-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (3-Bromo-5-fluorophenyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40572019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(3-bromo-5-fluorophenyl)acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.